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In the landscape of many-objective optimization, decomposition-based Many-Objective
Evolutionary Algorithms (MaOEAS) have emerged as a powerful and widely studied class of
solvers. By transforming a complex many-objective problem into a series of more manageable
single-objective or simplified multi-objective subproblems, these algorithms can effectively
approximate the Pareto-optimal front. This guide provides a comparative overview of prominent
decomposition-based MaOEAs, offering insights into their performance and methodologies for
researchers, scientists, and professionals in fields such as drug development where multi-
criteria optimization is paramount.

Performance Comparison of MaOEASs

The performance of MaOEAs is commonly evaluated on a suite of benchmark problems, such
as the DTLZ and WFG test suites, which are designed to present various challenges including
complex Pareto front shapes, biases, and multimodality.[1] A key metric for assessing the
quality of the obtained solution set is the Inverted Generational Distance (IGD), which
measures both the convergence to the true Pareto front and the diversity of the solutions. A
lower IGD value indicates a better-performing algorithm.

The following table summarizes the mean IGD values of several decomposition-based
MaOEAs and a non-decomposition-based algorithm (NSGA-I11l) on selected DTLZ and WFG
benchmark problems with three and five objectives. The presented algorithms include the
foundational MOEA/D and its variants that incorporate adaptive mechanisms or different
decomposition strategies.
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0.051 0.031 0.068 0.085 0.058 0.105 0.061 0.131 0.163 0.111

Note: The values presented are synthesized from multiple comparative studies for illustrative
purposes and may vary depending on the specific experimental setup.[1][2][3][4][5][6] Bold
values indicate the best performance for each problem instance.

Experimental Protocols

To ensure a fair and reproducible comparison of MaOEAs, a well-defined experimental protocol
is crucial. The results cited in this guide are based on studies that generally adhere to the
following experimental settings:

e Benchmark Problems: The DTLZ and WFG test suites are commonly used to assess the
performance of MaOEASs on problems with varying characteristics.[1]

o Number of Objectives: Experiments are typically conducted with a varying number of
objectives, often ranging from 3 to 15, to evaluate the scalability of the algorithms.

o Population Size: The population size is set according to the number of objectives and the
specific requirements of the algorithm. For decomposition-based methods, the population
size is often determined by the number of weight vectors.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.researchgate.net/figure/Performance-comparison-with-three-variants-on-seven-DTLZ-benchmark-problems_tbl2_360475200
https://www.researchgate.net/figure/IGD-comparison-of-the-eight-EMO-algorithms-on-DTLZ-problem-suite_tbl1_280880340
https://pubmed.ncbi.nlm.nih.gov/23777254/
https://www.growingscience.com/dsl/Vol12/dsl_2023_22.pdf
https://www.researchgate.net/publication/239946277_MOEAD_with_adaptive_weight_adjustment
https://ieeexplore.ieee.org/stamp/stamp.jsp?arnumber=8355865
https://www.benchchem.com/product/b221169?utm_src=pdf-body
https://www.benchchem.com/product/b221169?utm_src=pdf-body
https://www.researchgate.net/figure/Performance-comparison-with-three-variants-on-seven-DTLZ-benchmark-problems_tbl2_360475200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b221169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

» Termination Criterion: The algorithms are typically run for a fixed number of function
evaluations to ensure a fair comparison of their convergence speed. A common setting is
100,000 evaluations.[4]

o Performance Metrics: The primary metric for performance evaluation is the Inverted
Generational Distance (IGD), which provides a combined measure of convergence and
diversity.[2] The Hypervolume (HV) indicator is also widely used.

 Statistical Analysis: To ensure the reliability of the results, each algorithm is run multiple
times (e.g., 30 independent runs) on each test problem, and statistical tests (e.g., Wilcoxon
rank-sum test) are used to determine the significance of the observed differences in
performance.

o Evolutionary Operators:
o Crossover: Simulated Binary Crossover (SBX) is a commonly used operator.

o Mutation: Polynomial Mutation is frequently employed.

o The distribution indices and probabilities for these operators are kept consistent across all

compared algorithms.
Visualizing MaOEA Concepts
General Workflow of a Decomposition-Based MaOEA

The following diagram illustrates the fundamental workflow of a typical decomposition-based
MaOEA, such as MOEA/D. The process begins with the initialization of a population and a set

of weight vectors that decompose the objective space. The algorithm then iteratively generates

new solutions through variation and updates the population based on the scalarized
subproblems defined by the weight vectors.
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A generalized workflow of a decomposition-based MaOEA.
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Logical Relationships of Decomposition-Based MaOEA Variants

Decomposition-based MaOEAs can be categorized based on their core components and
strategies. The original MOEA/D framework has inspired numerous variants that aim to
address its limitations, particularly in handling problems with complex Pareto fronts. The
diagram below illustrates the logical relationships between the foundational MOEA/D and its
variants, which often introduce adaptive mechanisms for weight vectors or employ different

scalarizing functions.

Decomposition-Based MaOEAs

MOEA/D

(zhang & Li, 2007)

/Ke/y Improvemert Strategies

Adaptive Weight Vector Alternative Scalarizing
Adjustment Functions

Mating Selection/
Restriction

Y

MOEA/D-AWA

MOEA/D with PBI

Click to download full resolution via product page

Categorization of decomposition-based MaOEA variants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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